2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C16H14N4O2S/c1-22-13-5-3-2-4-12(13)10-14(21)18-16-20-19-15(23-16)11-6-8-17-9-7-11/h2-9H,10H2,1H3,(H,18,20,21)
• InChI Key: HMVSWUNLXPPHNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=NN=C(S2)C3=CC=NC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the thiadiazole family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are known to play a role in inflammation. Additionally, this compound may act by inhibiting the activity of certain proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to exhibit antibacterial and antifungal activities, suggesting that it may be useful in the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its potential therapeutic properties. This compound has been shown to exhibit a wide range of biological activities, making it a versatile tool for scientific research. However, one limitation of using this compound in lab experiments is its potential toxicity. Like many chemical compounds, this compound may be toxic at high concentrations, which could limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide. One potential direction is to investigate the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention. Finally, more studies are needed to evaluate the toxicity and safety of this compound, particularly in vivo.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide involves the reaction of 2-amino-5-(4-pyridinyl)-1,3,4-thiadiazole with 2-(2-methoxyphenyl)acetyl chloride in the presence of a base. The reaction proceeds via an amide bond formation, resulting in the formation of the desired compound.

Scientific Research Applications

2-(2-methoxyphenyl)-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit antitumor, antibacterial, antifungal, and anti-inflammatory activities. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.